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Compound of Interest

Compound Name:
4-Methyl-5-nitroindoline

hydrochloride

CAS No.: 1956318-86-7

Cat. No.: B11889528

Get Quote

Part 1: Chemical Identity & Informatics[1][2][3][4]
Compound Name: 4-Methyl-5-nitroindoline hydrochloride Synonyms: 4-Methyl-5-nitro-2,3-

dihydro-1H-indole hydrochloride; 5-Nitro-4-methylindoline HCl CAS Number (Free Base):

165250-68-0 CAS Number (Hydrochloride): 1956318-86-7

Structural Informatics
The following identifiers are critical for database integration and computational modeling. The

SMILES string provided below explicitly represents the hydrochloride salt form.
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Identifier Type String / Key

Isomeric SMILES (Salt) CC1=C(C=CC2=C1NCCC2)[O-].Cl

Canonical SMILES (Free Base) CC1=C(C=CC2=C1NCCC2)[O-]

InChI String
InChI=1S/C9H10N2O2/c1-6-8-4-2-3-7(8)11-5-

9(6)12(13)14/h2-3,11H,4-5H2,1H3

Molecular Formula C₉H₁₁ClN₂O₂ (Salt) / C₉H₁₀N₂O₂ (Base)

Molecular Weight 214.65 g/mol (Salt) / 178.19 g/mol (Base)

Part 2: Synthetic Pathways & Mechanism
Retrosynthetic Logic
The synthesis of 4-methyl-5-nitroindoline is governed by Electrophilic Aromatic Substitution

(EAS) rules. The precursor, 4-methylindoline, contains two directing groups on the benzene

ring:

The Cyclic Amine (Position 1): A strong activator and ortho/para director.

The Methyl Group (Position 4): A weak activator and ortho/para director.

Regioselectivity Analysis:

Position 5: Para to the amine and ortho to the methyl group. Both directors cooperatively

activate this position.

Position 7: Ortho to the amine but meta to the methyl group. Sterically less hindered than

position 5, but electronically less favorable due to the lack of cooperative activation from the

methyl group.

Position 6: Meta to the amine (deactivated by the ammonium species formed in acidic

media, though the free base reacts).

Consequently, nitration under controlled conditions (low temperature) yields the 5-nitro isomer

with high regioselectivity (>90%).
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Figure 1: Synthetic pathway demonstrating the regioselective nitration and subsequent salt

formation.

Part 3: Experimental Protocol
Materials & Reagents[6]

Substrate: 4-Methylindoline (≥97% purity).[1]

Nitrating Agent: Fuming Nitric Acid (HNO₃) or Potassium Nitrate (KNO₃).

Solvent/Acid: Concentrated Sulfuric Acid (H₂SO₄, 98%).[2]

Salt Formation: 4M HCl in 1,4-Dioxane or Diethyl Ether.

Quenching: Crushed ice / Sodium Bicarbonate (NaHCO₃).

Step-by-Step Methodology
Step 1: Preparation of the Nitrating Mixture[2]

Charge a 3-neck round-bottom flask with concentrated H₂SO₄ (10 volumes relative to

substrate).

Cool the acid to -5°C to 0°C using an ice-salt bath.

Critical Control Point: Maintain internal temperature <5°C to prevent over-nitration or

oxidation of the indoline ring.

Step 2: Nitration Reaction
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Dissolve 4-methylindoline in a minimal amount of H₂SO₄ (or add neat if liquid) and add

dropwise to the cooled acid.

Add the nitrating agent (1.05 equivalents of HNO₃) dropwise over 30 minutes.

Stir at 0°C for 1–2 hours. Monitor via TLC (Mobile phase: Hexane/Ethyl Acetate 3:1) or

LCMS. Look for the disappearance of the starting material (M+H = 134.1) and appearance of

the product (M+H = 179.1).

Step 3: Workup and Isolation (Free Base)

Pour the reaction mixture slowly onto crushed ice (approx. 500g per 100mL acid) with

vigorous stirring.

Neutralize carefully with saturated NaHCO₃ or NaOH solution to pH 8–9. Caution:

Exothermic.

Extract the resulting yellow precipitate/oil with Ethyl Acetate (3 x volumes).

Wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

Step 4: Salt Formation (Hydrochloride)

Dissolve the crude free base in dry Diethyl Ether or Dioxane.

Cool to 0°C.

Add 4M HCl in Dioxane (1.2 equivalents) dropwise.

A yellow-to-orange precipitate will form immediately.

Filter the solid under nitrogen (hygroscopic), wash with cold ether, and dry under high

vacuum.

Workflow Diagram
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Figure 2: Operational workflow for the isolation of the hydrochloride salt.
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Part 4: Pharmaceutical Applications[11]
4-Methyl-5-nitroindoline is a high-value scaffold in medicinal chemistry, primarily serving as a

precursor for 5-amino-4-methylindoline. This amine is a critical building block for:

Kinase Inhibitors: The 4-methyl group provides steric bulk that can induce conformational

changes in the ATP-binding pocket of kinases, improving selectivity profiles compared to

non-methylated analogs.

Sulfonamide Derivatives: Used in the synthesis of ion channel modulators where the indoline

core acts as a lipophilic anchor.

Heterocyclic Construction: The nitro group can be reduced and cyclized to form tricyclic

systems (e.g., pyrrolo[2,3-f]indoles) used in oncology research.

Stability Note: The hydrochloride salt is significantly more stable to oxidation than the free

base. It should be stored at 2–8°C under inert atmosphere (Argon/Nitrogen) to prevent

darkening (oxidation to indole).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.ambeed.com/products/32692-19-6.html
https://pdf.benchchem.com/1594/optimizing_reaction_conditions_for_1_Methyl_5_nitroindoline_2_3_dione_synthesis.pdf
http://orgsyn.org/demo.aspx?prep=CV8P0493
https://www.benchchem.com/product/b11889528/docs#technical-monograph-4-methyl-5-nitroindoline-hydrochloride
https://www.benchchem.com/product/b11889528/docs#technical-monograph-4-methyl-5-nitroindoline-hydrochloride
https://www.benchchem.com/product/b11889528/docs#technical-monograph-4-methyl-5-nitroindoline-hydrochloride
https://www.benchchem.com/product/b11889528/docs#technical-monograph-4-methyl-5-nitroindoline-hydrochloride
https://www.benchchem.com/product/b11889528?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11889528?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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